Cas no 80043-70-5 (6-Butyl-3-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one)

• Product name: 6-Butyl-3-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
• CAS No: 80043-70-5
• MF: C₁₀H₁₄N₄O
• MW: 206.244
• CID: 2802562
• PubChem ID: 12735729

6-Butyl-3-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Butyl-3-methyl-2,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 6-Butyl-3-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
• 6-butyl-3-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• DTXSID00508490
• 80043-70-5

• Inchi： InChI=1S/C10H14N4O/c1-3-4-5-14-6-11-8-7(2)12-13-9(8)10(14)15/h6H,3-5H2,1-2H3,(H,12,13)
• InChI Key： VMWLFFITKPOCBJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 206.11676108Da
• Monoisotopic Mass: 206.11676108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų
• XLogP3: 1.2